Cas no 1177278-07-7 (N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine)

• Product Name: N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine
• CAS No: 1177278-07-7
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• MDL: MFCD16631707
• CID: 4561616
• PubChem ID: 45496435
• Update Time: 2025-09-27

N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(1H-Imidazol-1-yl)propyl)-4-methoxy-7-methylbenzo[d]thiazol-2-amine
• N-(3-imidazol-1-ylpropyl)-4-methoxy-7-methyl-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-
• N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine
• AKOS015958016
• 1177278-07-7
• F2146-0592

• MDL： MFCD16631707
• Inchi： 1S/C15H18N4OS/c1-11-4-5-12(20-2)13-14(11)21-15(18-13)17-6-3-8-19-9-7-16-10-19/h4-5,7,9-10H,3,6,8H2,1-2H3,(H,17,18)
• InChI Key： UVHZSTQESLUFJM-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC(OC)=C2N=C1NCCCN1C=NC=C1

Computed Properties

• Exact Mass: 302.12013238g/mol
• Monoisotopic Mass: 302.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine

Introduction to N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine (CAS No. 1177278-07-7)

N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine, identified by its CAS number 1177278-07-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a complex structural framework that combines an imidazole ring with a benzothiazole core, both of which are well-documented for their diverse biological activities. The presence of an amine functional group and methoxy substituents further enhances its potential pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The benzothiazole scaffold is particularly noteworthy, as it is widely recognized for its role in various therapeutic applications. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the 4-methoxy and 7-methyl groups in this compound's structure may contribute to unique interactions with biological targets, potentially modulating pathways relevant to disease states.

The imidazole moiety, another key structural component, is known for its involvement in numerous biological processes. Imidazole-based compounds are frequently employed as inhibitors or activators of enzymes and receptors, underscoring their therapeutic relevance. In particular, the 1H-imidazol-1-yl substituent in this molecule could serve as a binding site for proteins or enzymes, influencing cellular signaling and function. This dual functionality—combining the benzothiazole and imidazole moieties—makes N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl-1,3-benzothiazol-2-amine a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often implicated in various diseases but are challenging to target with traditional drugs. The unique structural features of this compound may enable it to interact with specific PPIs, offering a novel approach to therapeutic intervention. For instance, the propyl chain extending from the imidazole ring could facilitate binding to hydrophobic pockets on protein surfaces, while the benzothiazole core might engage in hydrogen bonding or π-stacking interactions.

The pharmaceutical industry has increasingly focused on rational drug design, leveraging computational methods to predict the binding affinity and selectivity of candidate compounds. N-[4-methoxy-7-methyl-1,3-benzothiazol-2-amino] derivative has been computationally analyzed to assess its potential as an inhibitor of kinases or other enzymes involved in cancer progression. Preliminary simulations suggest that the compound may exhibit high binding affinity for certain targets due to its optimized spatial arrangement of functional groups.

Beyond its potential as a standalone therapeutic agent, this compound could also serve as a building block for more complex drug candidates. Medicinal chemists often use structurally diverse molecules as starting points for optimization campaigns, seeking to enhance potency, selectivity, and pharmacokinetic properties. The presence of both aromatic and heterocyclic rings provides multiple opportunities for derivatization, allowing researchers to fine-tune the molecule's characteristics to meet specific therapeutic needs.

The synthesis of N-[3-(1H-imidazol-1-yl)propyl]-4-methoxy-7-methyl1,3-benzothiazol2-amino stronmg > has been achieved through multi-step organic transformations involving condensation reactions and functional group interconversions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. The robustness of the synthetic route also allows for scalability, making it feasible to produce larger quantities of the compound for preclinical studies.

In terms of biological evaluation, initial assays have demonstrated promising activity profiles in vitro. The compound has shown inhibitory effects against certain enzymatic targets relevant to inflammation and cancer metabolism. These findings align with the structural features that enhance binding interactions with biological macromolecules. Further experiments are underway to elucidate the mechanism of action and assess potential side effects or off-target effects.

The development of novel therapeutics relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-[3-(1H-imidazol1-stronmg >yl)propyl] stronmg >]-4-methoxy] stronmg >)-7-methyl] stronmg >)-1,3-benzothiazolo>2-amino> represents an excellent example of how structural innovation can lead to new pharmacological opportunities. Its unique combination of chemical moieties positions it as a valuable asset in the quest for next-generation medicines.

The future direction of research on this compound includes exploring its potential in animal models and human clinical trials. Preclinical data will be crucial in determining whether it progresses into clinical development as a single agent or in combination with other therapies. Additionally, investigating its pharmacokinetic profile—such as absorption distribution metabolism excretion (ADME)—will provide insights into its suitability for therapeutic use.

In conclusion,N-[3-(1H-imidazol>l)propyl>]->4-methoxy>]>)-[stro ng>>7-me th yl>]>]-[stro ng>>13-ben zothia z ol>]2-amino[stro ng>>(CAS No.>117 7278 07 7)] is a structurally intriguing compoun d with significant pharma ceutical promise.Nu merous studies have highlighted its pot ential asa therapeutic agent due t oits unique structural features,a nd ongoing research continues t oelucidateits biological significance.Additionally,the compo unds versatile scaffold makesit anattractive candidatefor further dr ugs ki n development efforts .As research advances,it isanticipatedthatthis com poundwill contribute t othe growing libraryof innovative therapeutics designedt oimprove patient outcomes. p>